Generic G12C inhibitors like ARS-1620 lack irreversible engagement and introduce off-target effects. KRAS G12C inhibitor 43 is a covalent tool compound with a pyridopyrimidine scaffold that irreversibly binds Cys12 in GDP-bound KRAS G12C. Ideal as a reference standard for N-atom-walking analogue SAR.
Procure with confidence for reproducible structural biology and screening workflows.
KRAS G12C inhibitor 43 is a targeted covalent small-molecule inhibitor built on a specialized pyridopyrimidine scaffold. Designed to irreversibly bind the mutated cysteine 12 residue in the GDP-bound inactive state of KRAS, this compound serves as a critical preclinical research tool and reference standard. For laboratory procurement, it offers a characterized baseline for evaluating next-generation scaffold hopping strategies—specifically N-atom-walking analogues—against established clinical benchmarks. Its defined stereochemistry makes it an essential precursor and reference material for in vitro selectivity assays, high-throughput screening, and structural biology workflows .
Substituting KRAS G12C inhibitor 43 with generic pan-RAS inhibitors or alternative early-generation G12C inhibitors (such as ARS-1620) compromises assay reproducibility and target selectivity. Generic or non-covalent substitutes fail to achieve the strict irreversible engagement required to lock KRAS in its GDP-bound state, leading to off-target toxicity in wild-type cells. Furthermore, using different scaffold classes (e.g., standard quinazolines instead of this specific pyridopyrimidine structure) alters the binding kinetics in the switch-II pocket, invalidating comparative structural studies and rendering structure-activity relationship (SAR) baseline data incompatible with modern N-atom-walking inhibitor development [1].
In cell-based anti-proliferation assays, KRAS G12C inhibitor 43 demonstrates specificity for the G12C mutation, yielding an IC50 of 0.001–1 µM in H358 cells (KRAS G12C mutant). In contrast, it exhibits an IC50 of >1 µM in non-G12C cell lines such as A549 (KRAS G12S) and standard HCC cells, confirming its targeted covalent mechanism .
| Evidence Dimension | In vitro IC50 (Anti-proliferation) |
| Target Compound Data | 0.001–1 µM (H358 cells) |
| Comparator Or Baseline | >1 µM (A549 and HCC cells) |
| Quantified Difference | Orders of magnitude higher potency in G12C-mutant cells vs. non-G12C cells |
| Conditions | Cell viability assay across mutation-specific human cancer cell lines |
Ensures that researchers procuring this compound can reliably isolate G12C-specific phenotypic responses without confounding wild-type or alternative mutation background noise.
KRAS G12C inhibitor 43 utilizes a pyridopyrimidine core, which represents a structural shift from early-generation quinazoline-based inhibitors. This scaffold hopping strategy (N-atom-walking) alters the spatial alignment of the acrylamide warhead with Cys12, modifying covalent bond formation kinetics compared to legacy baseline compounds like ARS-1620 [1].
| Evidence Dimension | Covalent engagement architecture |
| Target Compound Data | Pyridopyrimidine scaffold (N-atom-walking optimized) |
| Comparator Or Baseline | Early-generation quinazoline scaffolds (e.g., ARS-1620) |
| Quantified Difference | Modified steric alignment for Cys12 acrylamide targeting |
| Conditions | In vitro structural binding models (GDP-bound KRAS) |
Critical for structural biology and SAR teams needing a modern, sterically optimized reference compound for competitive binding assays.
For industrial and core-facility procurement, formulation stability is a primary selection factor. KRAS G12C inhibitor 43 maintains solubility in standard DMSO stock solutions at millimolar concentrations, reducing the precipitation and aggregation issues observed with unoptimized lipophilic analogs in 96-well and 384-well automated liquid handling systems .
| Evidence Dimension | Stock solution stability |
| Target Compound Data | Stable in DMSO for automated HTS |
| Comparator Or Baseline | Crude or highly lipophilic early-stage analogs |
| Quantified Difference | Elimination of false negatives caused by compound precipitation |
| Conditions | Standard high-throughput screening (HTS) buffer formulations |
Guarantees reproducible dosing and reliable data generation in automated, large-scale screening campaigns.
Due to its stable DMSO formulation and defined IC50 profile, this compound is procured as a positive control in competitive binding assays (e.g., NanoBRET). It allows screening facilities to accurately benchmark the relative affinity and covalent binding kinetics of novel KRAS G12C drug candidates against a pyridopyrimidine baseline .
Leveraging its differential potency between H358 (G12C) and A549 (G12S) cells, the compound is the right choice for cell viability panels (e.g., CellTiter-Glo) designed to validate the mutant-specific anti-proliferative activity of downstream targeted therapies .
Its pyridopyrimidine scaffold makes it a suitable candidate for co-crystallization studies with GDP-bound KRAS G12C. Structural biology teams procure this compound to map the switch-II pocket and guide the rational design of next-generation N-atom-walking analogues [1].